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Compound of Interest

Compound Name: Butyl glycolate

Cat. No.: B1266377

Application Notes and Protocols: Butyl
Glycolate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Butyl glycolate (Butyl hydroxyacetate) is an organic compound with the chemical formula
C6H1203. It is the butyl ester of glycolic acid and presents as a colorless liquid with a mild,
ester-like odor.[1] Its utility in a laboratory setting is primarily as a solvent, particularly in
formulations for coatings, inks, and as a chemical intermediate in organic synthesis.[2][3][4]
This document provides detailed procedures for the safe handling, storage, and potential
laboratory applications of butyl glycolate.

Physical and Chemical Properties

Proper handling and storage procedures are predicated on a thorough understanding of the
physical and chemical properties of a substance. The key properties of butyl glycolate are
summarized in the table below.
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Property Value Reference
Molecular Formula C6H1203
Molecular Weight 132.16 g/mol
CAS Number 7397-62-8
EC Number 230-991-7 [5]
Appearance CoIorI(.ass liquid with a pleasant
ester-like odor
Boiling Point 187-190 °C
Density 1.01 g/cm3 at 20 °C [5]
Flash Point 74 °C

Water Solubility

46 g/L at 20 °C

[5]

Vapor Pressure

1.3 hPaat 20 °C

[5]

logP (Octanol/Water Partition

Coefficient)

0.38

[5]

Health and Safety Information

Butyl glycolate is classified as a substance that can cause serious eye damage and is
suspected of damaging fertility or the unborn child.[5][6] Adherence to strict safety protocols is
mandatory.

Hazard Identification:
e GHS Pictograms: Danger
e Hazard Statements:
o H318: Causes serious eye damage.

o H361fd: Suspected of damaging fertility. Suspected of damaging the unborn child.
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e Precautionary Statements:
o P280: Wear protective gloves/protective clothing/eye protection/face protection.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

o P308+P313: IF exposed or concerned: Get medical advice/attention.

Toxicological Data:

Endpoint Value Species

LD50 Oral 4,595 mg/kg Rat

Laboratory Handling and Storage Workflow

The following diagram outlines the recommended workflow for the safe handling and storage of
butyl glycolate in a laboratory setting.
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Receiving and Storage Emergency Procedures
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Caption: Workflow for Safe Handling and Storage of Butyl Glycolate.
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Experimental Protocols

The following sections detail protocols for the handling, storage, and a representative synthesis
of butyl glycolate.

General Handling and Storage Protocol

5.1.1 Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles are mandatory.

e Hand Protection: Wear chemical-resistant gloves (e.g., butyl rubber, nitrile rubber).

» Skin Protection: A lab coat or other protective clothing should be worn.

5.1.2 Engineering Controls

o Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.
» An eyewash station and safety shower must be readily accessible.

5.1.3 Storage

e Store in a cool, dry, and well-ventilated area away from direct sunlight and sources of
ignition.[7][8]

o Keep containers tightly closed.

o Store separately from strong oxidizing agents, acids, and strong bases.[9]

e Aluminum and galvanized containers are not recommended for storage.[10]
5.1.4 Spill and Emergency Procedures

o Small Spills: Absorb with an inert material (e.g., sand, vermiculite) and place in a suitable
container for disposal. Ventilate the area.

o Large Spills: Evacuate the area immediately and contact emergency services.
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» Fire: Use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish. Do not use a
direct water jet as it may spread the fire.

o First Aid:

o

Eye Contact: Immediately flush with plenty of water for at least 15 minutes, occasionally
lifting the upper and lower eyelids. Seek immediate medical attention.

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water.

o Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration. Seek
medical attention.

o Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Protocol for Synthesis of Butyl Glycolate via
Esterification

This protocol is a representative method for the synthesis of butyl glycolate.

5.2.1 Materials and Equipment

Glycolic acid

» n-Butanol

e Solid acid catalyst (e.g., Amberlyst 15)

» Round-bottom flask

o Reflux condenser with a Dean-Stark trap
e Heating mantle

o Magnetic stirrer and stir bar
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Distillation apparatus
Vacuum source
5.2.2 Procedure

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, combine glycolic
acid (1 mole equivalent) and n-butanol (3.5-4.5 mole equivalents). Add the solid acid catalyst
(e.g., 16 g for a 1-mole scale reaction).[5]

Esterification: Assemble a reflux condenser with a Dean-Stark trap atop the reaction flask.
Heat the mixture to reflux (approximately 138°C) with vigorous stirring.[5] Water will be
collected in the Dean-Stark trap as the reaction proceeds.

Reaction Monitoring: Monitor the progress of the reaction by taking small aliquots
periodically (e.g., every 30 minutes) and determining the acid value by titration. The reaction
is considered complete when the acid value no longer changes.[5]

Workup: Once the reaction is complete, cool the mixture to room temperature. Remove the
catalyst by filtration.

Purification: Transfer the filtrate to a distillation apparatus. Remove the excess n-butanol by
distillation at atmospheric pressure. The desired product, butyl glycolate, can then be
purified by vacuum distillation.[5]

5.2.3 Analytical Characterization

The purity of the synthesized butyl glycolate can be assessed using techniques such as Gas
Chromatography-Mass Spectrometry (GC-MS).[11]

Waste Disposal

All waste materials containing butyl glycolate, including contaminated absorbents and
disposable PPE, must be collected in properly labeled, sealed containers. Disposal should be
carried out as hazardous waste in accordance with all applicable local, state, and federal
regulations. Do not allow the material to enter drains or waterways.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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